Cas no 83255-88-3 (4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 83255-88-3
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD11640404
• CID: 4656845
• PubChem ID: 12778940
• Update Time: 2023-08-11

4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• 4-bromo-1-methylpyrazolo[3,4-d]pyrimidine
• SB11138
• P11184

• MDL： MFCD11640404
• Inchi： 1S/C6H5BrN4/c1-11-6-4(2-10-11)5(7)8-3-9-6/h2-3H,1H3
• InChI Key： PJEJZRCZVOPFOD-UHFFFAOYSA-N
• SMILES： BrC1=C2C=NN(C)C2=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 1.2
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines